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Compound of Interest

Compound Name: Fmoc-Cys(STmp)-OH

Cat. No.: B1449467 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Fmoc-Cys(STmp)-OH and associated waste streams

generated during solid-phase peptide synthesis (SPPS). Researchers, scientists, and drug

development professionals are advised to adhere to these procedural guidelines to ensure

laboratory safety and environmental compliance. All procedures should be conducted in

accordance with institutional and local regulations.

Key Chemical Data Summary
A clear understanding of the chemical properties of Fmoc-Cys(STmp)-OH is fundamental to its

safe handling and disposal. The following table summarizes key quantitative data for this

compound.[1][2]

Property Value

Molecular Formula C27H27NO7S2

Molecular Weight 541.64 g/mol [1]

Appearance White to off-white powder

Solubility
Soluble in organic solvents (e.g., DMF, DCM),

insoluble in water.

Storage Temperature 15-25°C
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Disposal of Unused or Expired Solid Fmoc-
Cys(STmp)-OH
Solid Fmoc-Cys(STmp)-OH waste must be handled as hazardous chemical waste.

Procedure:

Segregation: Do not mix solid Fmoc-Cys(STmp)-OH with other chemical waste.

Packaging: Place the solid waste in a clearly labeled, sealed, and appropriate hazardous

waste container.

Labeling: The label must include the full chemical name "Fmoc-Cys(STmp)-OH", the

quantity, and the date of disposal.

Collection: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department or equivalent hazardous waste management service.

Disposal of Liquid Waste from Solid-Phase Peptide
Synthesis (SPPS)
Liquid waste generated during the use of Fmoc-Cys(STmp)-OH in SPPS is considered

hazardous and must be managed accordingly. This includes solvents, deprotection solutions,

and cleavage reagents.

Waste Streams:

Solvents: Dimethylformamide (DMF), Dichloromethane (DCM).

Fmoc-Deprotection Solutions: Typically a solution of piperidine in DMF.

STmp-Deprotection Solutions: Solutions containing dithiothreitol (DTT) or β-mercaptoethanol

and a base such as N-methylmorpholine (NMM) in DMF. This waste stream contains reactive

and malodorous thiols.

Cleavage Cocktails: Often contain strong acids like Trifluoroacetic Acid (TFA).
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Procedure:

Collection: Collect all liquid waste streams in separate, clearly labeled, and compatible

hazardous waste containers.

Labeling: Each container must be labeled with "Hazardous Waste" and a complete list of its

chemical constituents with approximate concentrations.

Treatment of Thiol-Containing Waste: Due to their reactivity and strong odor, it is highly

recommended to neutralize thiol-containing waste streams (from STmp deprotection) before

final disposal. A detailed protocol for this neutralization is provided below.

Disposal: All collected and treated liquid waste must be disposed of through your institution's

hazardous waste management program.

Experimental Protocol: Neutralization of Thiol-
Containing Waste
This protocol details the oxidation of dithiothreitol (DTT) and other thiol waste using sodium

hypochlorite (household bleach). This procedure should be performed in a certified chemical

fume hood with appropriate personal protective equipment (PPE).

Materials:

Thiol-containing waste solution (e.g., from STmp deprotection).

Commercial household bleach (5.25-6% sodium hypochlorite).

Large, three-necked flask equipped with a stirrer, thermometer, and a dropping funnel.

Ice bath.

Starch-iodide paper (optional, for testing for excess oxidant).

Procedure:
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Setup: In a chemical fume hood, place the three-necked flask in an ice bath to control the

reaction temperature.

Initial Charge: Pour the thiol-containing waste into the flask.

Slow Addition of Bleach: Slowly add the bleach to the stirred thiol waste solution via the

dropping funnel. The reaction can be exothermic, so maintain the temperature between 45-

50°C by adjusting the addition rate and using the ice bath.[3]

Monitor Reaction: If the reaction does not start spontaneously after adding about 10% of the

bleach, stop the addition and warm the mixture to approximately 50°C to initiate the

oxidation.[3] Once the reaction begins, continue the slow addition of bleach.

Reaction Time: After the addition is complete, continue stirring the mixture for at least 2

hours as the temperature gradually returns to room temperature.[3]

Final Disposal: The resulting neutralized solution, which now contains oxidized sulfur

compounds, should be collected as hazardous waste.

Disposal Workflow Diagrams
The following diagrams illustrate the logical flow for the proper disposal of solid and liquid

waste containing Fmoc-Cys(STmp)-OH.
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Solid Waste Disposal
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Disposal workflow for solid Fmoc-Cys(STmp)-OH waste.
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Liquid Waste Disposal from SPPS
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Disposal workflow for liquid waste from SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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